Cas no 719286-49-4 (Ethyl 2-({5-[2-(4-phenylpiperazin-1-yl)acetamido]-1,3,4-thiadiazol-2-yl}sulfanyl)acetate)

• Product Name: Ethyl 2-({5-[2-(4-phenylpiperazin-1-yl)acetamido]-1,3,4-thiadiazol-2-yl}sulfanyl)acetate
• CAS No: 719286-49-4
• MF: C₁₈H₂₃N₅O₃S₂
• MW: 421.536920785904
• CID: 5739944
• PubChem ID: 3697744
• Update Time: 2025-11-03

Ethyl 2-({5-[2-(4-phenylpiperazin-1-yl)acetamido]-1,3,4-thiadiazol-2-yl}sulfanyl)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-({5-[2-(4-phenylpiperazin-1-yl)acetamido]-1,3,4-thiadiazol-2-yl}sulfanyl)acetate
• Acetic acid, 2-[[5-[[2-(4-phenyl-1-piperazinyl)acetyl]amino]-1,3,4-thiadiazol-2-yl]thio]-, ethyl ester
• 719286-49-4
• Ethyl 2-[[5-[[2-(4-phenylpiperazin-1-yl)acetyl]amino]-1,3,4-thiadiazol-2-yl]sulfanyl]acetate
• SR-01000309940-1
• MS-2068
• SR-01000309940
• ethyl2-({5-[2-(4-phenylpiperazin-1-yl)acetamido]-1,3,4-thiadiazol-2-yl}sulfanyl)acetate
• AKOS005108215
• Ethyl 2-({5-[2-(4-phenylpiperazin-1-yl)acetamido]-1,3,4-thiadiazol-2-yl}sulfanyl)acetate

• Inchi： 1S/C18H23N5O3S2/c1-2-26-16(25)13-27-18-21-20-17(28-18)19-15(24)12-22-8-10-23(11-9-22)14-6-4-3-5-7-14/h3-7H,2,8-13H2,1H3,(H,19,20,24)
• InChI Key： GGJIPTAVFWOLCW-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CSC1=NN=C(NC(CN2CCN(C3=CC=CC=C3)CC2)=O)S1

Computed Properties

• Exact Mass: 421.12423196g/mol
• Monoisotopic Mass: 421.12423196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 141Ų

Additional information on Ethyl 2-({5-[2-(4-phenylpiperazin-1-yl)acetamido]-1,3,4-thiadiazol-2-yl}sulfanyl)acetate

Ethyl 2-({5-[2-(4-phenylpiperazin-1-yl)acetamido]-1,3,4-thiadiazol-2-yl}sulfanyl)acetate (CAS No. 719286-49-4): A Comprehensive Overview

Ethyl 2-({5-[2-(4-phenylpiperazin-1-yl)acetamido]-1,3,4-thiadiazol-2-yl}sulfanyl}acetate) is a sophisticated organic compound characterized by its intricate molecular architecture, which has garnered significant attention in the field of pharmaceutical research. With a CAS number of 719286-49-4, this compound represents a fusion of heterocyclic chemistry and pharmacological innovation, making it a subject of intense study for its potential therapeutic applications.

The molecular structure of Ethyl 2-({5-[2-(4-phenylpiperazin-1-yl)acetamido]-1,3,4-thiadiazol-2-yl}sulfanyl)acetate incorporates several key pharmacophoric elements that contribute to its biological activity. The presence of a thiadiazole ring system is particularly noteworthy, as thiadiazoles are well-documented for their role in various pharmacological contexts. This moiety is often associated with properties such as anti-inflammatory, antimicrobial, and antiviral activities. Furthermore, the compound features an amide linkage and a piperazine derivative, which are frequently observed in drug molecules designed to interact with biological targets.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage the unique properties of heterocyclic compounds. The Ethyl 2-(5-[2-(4-phenylpiperazin-1-yl)acetamido]-1,3,4-thiadiazol-2-yl}sulfanyl)acetate structure exemplifies this trend by combining multiple pharmacologically relevant groups into a single molecule. This design approach allows for the exploration of multifunctional drug candidates that may offer synergistic effects across different biological pathways.

The synthesis of Ethyl 2-(5-[2-(4-phenylpiperazin-1-yl)acetamido]-1,3,4-thiadiazol-2-yl}sulfanyl)acetate involves a series of well-established organic reactions that highlight the expertise required to manipulate such complex molecules. Key steps typically include condensation reactions to form the amide bond and sulfide linkage, followed by functional group transformations to achieve the desired final structure. The precision required in these synthetic processes underscores the importance of advanced chemical methodologies in pharmaceutical development.

One of the most compelling aspects of Ethyl 2-(5-[2-(4-phenylpiperazrin-1-y)acetamido]-1,3,4-thiadiazol-2-ylsulfanyl)acetate is its potential as a lead compound for drug discovery. The combination of a thiadiazole core with a piperazine side chain creates a scaffold that can be modified to enhance specific biological activities. For instance, modifications to the phenyl ring or the piperazine moiety could fine-tune interactions with target enzymes or receptors. This flexibility makes it an attractive candidate for structure-based drug design efforts.

Recent studies have begun to explore the pharmacological profile of related compounds that share structural features with Ethyl 2-(5-[2-(4-phenylpiperazrin-1-y)acetamido]-1,3,4-thiadiazol-2-ysulfanyl)acetate. These investigations have revealed promising results in areas such as central nervous system (CNS) disorders and inflammatory conditions. The ability of thiadiazole derivatives to modulate neurotransmitter systems has opened up new avenues for treating neurological conditions like depression and anxiety. Additionally, their anti-inflammatory properties make them relevant for exploring treatments for chronic inflammatory diseases.

The role of computational chemistry and molecular modeling in understanding the behavior of complex molecules like Ethyl 2-(5-[
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